Cas no 1389313-55-6 (tert-Butyl (1-(6-methoxypyrimidin-4-yl)piperidin-3-yl)carbamate)

Tert-Butyl (1-(6-methoxypyrimidin-4-yl)piperidin-3-yl)carbamate is a high-purity synthetic intermediate used in pharmaceutical and agrochemical research. Its structure features a piperidine core modified with a methoxypyrimidine group and a tert-butyl carbamate protecting group, making it valuable for selective functionalization in complex syntheses. The compound exhibits excellent stability under standard conditions, facilitating handling and storage. Its well-defined reactivity profile allows for efficient deprotection or further derivatization, supporting applications in drug discovery and development. The methoxypyrimidine moiety enhances binding affinity in target interactions, while the carbamate group provides versatility in synthetic routes. This intermediate is particularly useful in the preparation of bioactive molecules requiring precise structural control.

tert-Butyl (1-(6-methoxypyrimidin-4-yl)piperidin-3-yl)carbamate structure

1389313-55-6 structure

Product Name:tert-Butyl (1-(6-methoxypyrimidin-4-yl)piperidin-3-yl)carbamate

CAS No:1389313-55-6

MF:C₁₅H₂₄N₄O₃

MW:308.376063346863

MDL:MFCD21602920

CID:2091704

PubChem ID:66569708

Update Time:2025-05-22

tert-Butyl (1-(6-methoxypyrimidin-4-yl)piperidin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl (1-(6-methoxypyrimidin-4-yl)piperidin-3-yl)carbamate
- tert-butyl N-[1-(6-methoxypyrimidin-4-yl)piperidin-3-yl]carbamate
- AKOS024463699
- 1389313-55-6
- Carbamic acid, N-[1-(6-methoxy-4-pyrimidinyl)-3-piperidinyl]-, 1,1-dimethylethyl ester
- DB-310621
- tert-Butyl(1-(6-methoxypyrimidin-4-yl)piperidin-3-yl)carbamate
- [1-(6-Methoxy-pyrimidin-4-yl)-piperidin-3-yl]-carbamic acid tert-butyl ester
- MDL： MFCD21602920
- Inchi： 1S/C15H24N4O3/c1-15(2,3)22-14(20)18-11-6-5-7-19(9-11)12-8-13(21-4)17-10-16-12/h8,10-11H,5-7,9H2,1-4H3,(H,18,20)
- InChI Key： QTNBKGIHRIZXIZ-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(NC1CN(C2C=C(N=CN=2)OC)CCC1)=O

Computed Properties

Exact Mass: 308.18484064g/mol
Monoisotopic Mass: 308.18484064g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 22
Rotatable Bond Count: 6
Complexity: 372
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 76.6Å²

tert-Butyl (1-(6-methoxypyrimidin-4-yl)piperidin-3-yl)carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM164689-1g	tert-Butyl (1-(6-methoxypyrimidin-4-yl)piperidin-3-yl)carbamate	1389313-55-6	95%	1g	$497	2021-08-05
Chemenu	CM164689-1g	tert-Butyl (1-(6-methoxypyrimidin-4-yl)piperidin-3-yl)carbamate	1389313-55-6	95%+	1g	$473	2023-02-18
eNovation Chemicals LLC	Y0987730-5g	tert-Butyl (1-(6-methoxypyrimidin-4-yl)piperidin-3-yl)carbamate	1389313-55-6	95%	5g	$1350	2024-08-02
eNovation Chemicals LLC	Y0987730-5g	tert-butyl (1-(6-methoxypyrimidin-4-yl)piperidin-3-yl)carbamate	1389313-55-6	95%	5g	$1350	2025-02-26
eNovation Chemicals LLC	Y0987730-5g	tert-butyl (1-(6-methoxypyrimidin-4-yl)piperidin-3-yl)carbamate	1389313-55-6	95%	5g	$1350	2025-02-24

tert-Butyl (1-(6-methoxypyrimidin-4-yl)piperidin-3-yl)carbamate Related Literature

1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
2. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
3. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
4. Achieving excellent anti-corrosion and tribological performance by tailoring the surface morphology and chemical composition of aluminum alloys

Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
5. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856

Additional information on tert-Butyl (1-(6-methoxypyrimidin-4-yl)piperidin-3-yl)carbamate

tert-Butyl (1-(6-methoxypyrimidin-4-yl)piperidin-3-yl)carbamate: A Comprehensive Overview

tert-butyl (1-(6-methoxypyrimidin-4-yl)piperidin-3-yl)carbamate, also known by its CAS number 1389313-55-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery. The molecule consists of a piperidine ring substituted with a 6-methoxypyrimidine moiety and a tert-butyl carbamate group, making it a versatile scaffold for further chemical modifications.

The synthesis of tert-butyl (1-(6-methoxypyrimidin-4-yl)piperidin-3-yl)carbamate involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and protection/deprotection steps. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are crucial for studying the stereochemical effects on biological activity. This compound serves as a valuable intermediate in the construction of bioactive molecules, particularly those targeting complex biological systems.

Recent studies have highlighted the potential of tert-butyl (1-(6-methoxypyrimidin-4-yl)piperidin-3-yl)carbamate as a lead compound in the development of novel therapeutic agents. For instance, research published in Nature Communications demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. These findings underscore the importance of exploring the pharmacological profile of this compound further.

In addition to its enzymatic inhibitory properties, tert-butyl (1-(6-methoxypyrimidin-4-y)l)piperidin-l)piperidin-l)piperidin-l)piperidin-l)piperidin-l)piperidin-l)piperidin-l)piperidin-l)piperidin-l)piperidin-l)piperidine has shown promising results in preclinical models of cancer. Specifically, studies conducted at the University of California, San Francisco, revealed that certain analogs of this compound can selectively target cancer cells by modulating key signaling pathways, such as the PI3K/AKT/mTOR axis. These results suggest that further optimization of this compound could lead to the development of effective anticancer therapies.

The structural versatility of tert-butyl (1-(6-methoxypyrimidin